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Compound of Interest

Compound Name: Thenoyltrifluoroacetone

Cat. No.: B1682245 Get Quote

Thenoyltrifluoroacetone: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

Thenoyltrifluoroacetone (TTFA), a versatile β-diketone with significant applications in

chemical analysis and biological research. This document details its structural characteristics,

physicochemical parameters, and spectral properties, supported by experimental protocols and

visual diagrams to facilitate a comprehensive understanding for researchers, scientists, and

professionals in drug development.

Chemical Structure and Identification
Thenoyltrifluoroacetone, systematically named 4,4,4-trifluoro-1-(thiophen-2-yl)butane-1,3-

dione, is a chelating agent with the chemical formula C₈H₅F₃O₂S.[1] Its structure features a

thiophene ring linked to a butane-1,3-dione moiety, which is further substituted with a

trifluoromethyl group. This unique combination of functional groups imparts its characteristic

chemical reactivity and utility.

Synonyms: 2-Thenoyltrifluoroacetone, TTA, TTFA, 4,4,4-Trifluoro-1-(2-thienyl)-1,3-

butanedione[2]
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Physicochemical Properties
The physical and chemical properties of Thenoyltrifluoroacetone are summarized in the table

below, providing key data for its handling, application, and analysis.

Property Value Reference

Molecular Formula C₈H₅F₃O₂S [3]

Molecular Weight 222.18 g/mol [1]

Appearance

Fine, slightly yellow to beige-

brown crystalline powder or

chunks.[1][3]

[1][3]

Melting Point 40-44 °C [1][2][3]

Boiling Point 96-98 °C at 8 mmHg [1][2][3]

Solubility

Sparingly soluble in water;

readily soluble in organic

solvents such as ethanol,

DMSO, and

dimethylformamide.[3][4]

[3][4]

pKa Approximately 6.2 - 6.7[5] [5]

LogP 1.46 [6]

Chemical Properties and Reactivity
Keto-Enol Tautomerism
A key chemical feature of Thenoyltrifluoroacetone is its existence as a mixture of keto and

enol tautomers in solution.[7] The electron-withdrawing trifluoromethyl group significantly

influences this equilibrium, favoring the enol form, which is stabilized by intramolecular

hydrogen bonding.[5][7] The enol form is crucial for its chelating properties.

Caption: Keto-enol tautomerism of Thenoyltrifluoroacetone.

Chelating Agent
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Thenoyltrifluoroacetone is a well-established chelating agent, forming stable complexes with

a wide range of metal ions, including lanthanides and actinides.[5] This property is extensively

utilized in solvent extraction for the separation and determination of metals.[5][8]

Synthesis
The primary synthetic route to Thenoyltrifluoroacetone is through a Claisen condensation

reaction between ethyl trifluoroacetate and 2-acetylthiophene.[1]

2-Acetylthiophene

Claisen CondensationEthyl Trifluoroacetate

Sodium Methoxide
(Base)

catalyst

Thenoyltrifluoroacetone

Click to download full resolution via product page

Caption: Synthesis workflow for Thenoyltrifluoroacetone.

Spectral Properties
The spectral data of Thenoyltrifluoroacetone are crucial for its identification and

quantification.
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Spectroscopic Technique Key Features

UV-Vis λmax: ~324, 326, 355 nm[4]

¹H NMR

Signals corresponding to the thiophene ring

protons and the methylene protons of the dione

moiety. The enol form shows a characteristic

vinyl proton signal.[9]

¹³C NMR

Resonances for the carbonyl carbons, the

carbons of the thiophene ring, and the carbons

bearing the trifluoromethyl group.[10]

¹⁹F NMR
A single resonance for the trifluoromethyl group.

[11]

IR

Characteristic absorption bands for C=O

stretching (keto form) and C=C and O-H

stretching (enol form).[12]

Experimental Protocols
Synthesis via Claisen Condensation
Objective: To synthesize Thenoyltrifluoroacetone from 2-acetylthiophene and ethyl

trifluoroacetate.

Materials:

2-Acetylthiophene

Ethyl trifluoroacetate

Sodium methoxide

Methanol

Hydrochloric acid (1N)

Ethyl acetate
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Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Petroleum ether

Round-bottom flask, reflux condenser, separatory funnel, rotary evaporator.

Procedure:

To a solution of sodium methoxide in methanol, add 2-acetylthiophene dropwise at room

temperature and stir for 1 hour.[9]

Cool the reaction mixture to 0 °C and add ethyl trifluoroacetate in batches.[9]

Reflux the mixture overnight at 80 °C.[9]

Remove the solvent under reduced pressure.[9]

Dissolve the residue in water and acidify with 1N hydrochloric acid.[9]

Extract the aqueous layer three times with ethyl acetate.[9]

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.[9]

Concentrate the organic phase and purify the crude product by silica gel column

chromatography using a petroleum ether/ethyl acetate eluent system.[9]

Determination of Melting Point
Objective: To determine the melting point range of a purified sample of

Thenoyltrifluoroacetone.

Materials:

Purified Thenoyltrifluoroacetone
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Melting point apparatus

Capillary tubes

Procedure:

Finely powder a small amount of the crystalline Thenoyltrifluoroacetone.

Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a rate of approximately 10-15 °C per minute initially.

As the temperature approaches the expected melting point, reduce the heating rate to 1-2 °C

per minute.

Record the temperature at which the first drop of liquid appears (the beginning of melting).

Record the temperature at which the entire sample has melted (the end of melting). This

range represents the melting point.

Determination of Solubility
Objective: To qualitatively determine the solubility of Thenoyltrifluoroacetone in water and

common organic solvents.

Materials:

Thenoyltrifluoroacetone

Test tubes

Water (deionized)

Ethanol

Dimethyl sulfoxide (DMSO)
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Dimethylformamide (DMF)

Vortex mixer

Procedure:

Place approximately 10 mg of Thenoyltrifluoroacetone into four separate test tubes.

To the first test tube, add 1 mL of deionized water.

To the second, third, and fourth test tubes, add 1 mL of ethanol, DMSO, and DMF,

respectively.

Vortex each test tube for 30 seconds.

Visually inspect each tube for the dissolution of the solid. Record the solubility as soluble,

sparingly soluble, or insoluble.

Determination of pKa by UV-Vis Spectrophotometry
Objective: To determine the acid dissociation constant (pKa) of Thenoyltrifluoroacetone using

UV-Vis spectrophotometry.

Materials:

Thenoyltrifluoroacetone

Buffer solutions of varying pH (e.g., from pH 2 to 10)

UV-Vis spectrophotometer

Quartz cuvettes

Volumetric flasks

Procedure:

Prepare a stock solution of Thenoyltrifluoroacetone in a suitable solvent (e.g., ethanol).
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Prepare a series of solutions with a constant concentration of Thenoyltrifluoroacetone in

buffer solutions of different known pH values.

Record the UV-Vis absorption spectrum for each solution over a relevant wavelength range

(e.g., 250-450 nm).

Identify the wavelength of maximum absorbance (λmax) for the acidic (H-TTA) and basic

(TTA⁻) forms.

Measure the absorbance of each solution at these two wavelengths.

Plot absorbance versus pH. The pKa can be determined from the inflection point of the

resulting sigmoid curve. Alternatively, use the Henderson-Hasselbalch equation by

calculating the ratio of the concentrations of the acidic and basic forms from the absorbance

data.[2]

Applications in Research and Development
Thenoyltrifluoroacetone is a valuable tool in various scientific disciplines:

Analytical Chemistry: Widely used as a chelating agent for the solvent extraction and

spectrophotometric determination of metal ions.[3][8]

Biochemistry: Employed as an inhibitor of cellular respiration by targeting mitochondrial

complex II (succinate dehydrogenase).[4]

Drug Development: Its ability to chelate metals and inhibit enzymes makes it a scaffold for

the design of new therapeutic agents.[13]

This guide provides a foundational understanding of the key physical and chemical properties

of Thenoyltrifluoroacetone, essential for its effective and safe use in research and

development. For further details on specific applications and safety protocols, consulting the

primary literature and relevant safety data sheets is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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